![molecular formula C20H34O B1252242 (Z,Z,Z)-geranylgeraniol](/img/structure/B1252242.png)
(Z,Z,Z)-geranylgeraniol
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Overview
Description
(Z,Z,Z)-geranylgeraniol is a geranylgeraniol in which all double bonds have Z- (cis-) geometry.
Scientific Research Applications
1. Metabolic Studies and Metabolite Identification
- (Z,Z,Z)-Geranylgeraniol, when studied in rat thymocytes, leads to the formation of two metabolites, Z1 and Z2, with Z2 being identified as (R)-2,3-dihydrogeranylgeranoic acid, a compound associated with Refsum disease. This study highlights the metabolic transformation of this compound in biological systems (Kodaira et al., 2002).
2. Impact on Cell Apoptosis and Cancer Research
- Zinc ions have been shown to inhibit the processing of caspase-3 during apoptosis induced by this compound in HL-60 cells, suggesting a protective role against apoptosis (Aiuchi et al., 1998).
- This compound potently induces caspase-3-like activity during apoptosis in human leukemia U937 cells, indicating its potential role in cancer treatment strategies (Masuda et al., 1997).
3. Applications in Drug Synthesis
- The compound has been used in the convergent synthesis of trisubstituted Z-allylic esters, demonstrating its utility in complex organic synthesis processes (Hodgson & Arif, 2010).
4. Study of Cellular Mechanisms
- Research involving this compound has shed light on cellular mechanisms, such as cell-cycle prolongation in cancer cells, and the involvement of the mevalonate pathway in cancer cell inhibition (Li et al., 2011).
5. Investigating Antimicrobial and Anti-inflammatory Properties
- Studies have demonstrated the antimicrobial activity of geranylgeraniol against Leishmania amazonensis, suggesting its potential in treating infectious diseases (Lopes et al., 2012).
- Geranylgeraniol has been shown to suppress the expression of inflammatory genes in human macrophage-like cells, indicating its role in modulating immune responses (Giriwono et al., 2019).
properties
Molecular Formula |
C20H34O |
---|---|
Molecular Weight |
290.5 g/mol |
IUPAC Name |
(2Z,6Z,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-ol |
InChI |
InChI=1S/C20H34O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15,21H,6-8,10,12,14,16H2,1-5H3/b18-11-,19-13-,20-15- |
InChI Key |
OJISWRZIEWCUBN-XBQSVVNOSA-N |
Isomeric SMILES |
CC(=CCC/C(=C\CC/C(=C\CC/C(=C\CO)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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